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Compound of Interest

Compound Name:
4-

Bromomethylbenzenesulfonamide

Cat. No.: B1282379 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthetic considerations for 4-Bromomethylbenzenesulfonamide. The information is

intended to support laboratory research and development activities.

Core Chemical Properties and Identifiers
4-Bromomethylbenzenesulfonamide is an organic compound characterized by a

benzenesulfonamide core with a bromomethyl substituent.[1] It is primarily a laboratory-

synthesized compound used as a versatile building block in organic synthesis.[1] Its high

reactivity, attributed to the bromomethyl group, makes it a valuable reagent for introducing new

functional groups through nucleophilic substitution reactions.[1]

Table 1: Chemical and Physical Properties of 4-Bromomethylbenzenesulfonamide
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Property Value Source

IUPAC Name

4-

(bromomethyl)benzenesulfona

mide

PubChem[2], Smolecule[1]

CAS Number 40724-47-8 PubChem[2], Smolecule[1]

Molecular Formula C₇H₈BrNO₂S PubChem[2], Smolecule[1]

Molecular Weight 250.12 g/mol PubChem[2], Smolecule[1]

Canonical SMILES
C1=CC(=CC=C1CBr)S(=O)

(=O)N
Smolecule[1]

InChI

InChI=1S/C7H8BrNO2S/c8-5-

6-1-3-7(4-2-6)12(9,10)11/h1-

4H,5H2,(H2,9,10,11)

PubChem[2], Smolecule[1]

InChI Key
QNJHTLTUBNXLFS-

UHFFFAOYSA-N
PubChem[2], Smolecule[1]

Chemical Structure
The structure of 4-Bromomethylbenzenesulfonamide consists of a central benzene ring

substituted at the 1 and 4 positions. A sulfonamide group (-SO₂NH₂) is attached at one

position, and a bromomethyl group (-CH₂Br) is at the para position. The presence of the

reactive bromomethyl group is key to its utility in synthetic chemistry.[1]

Role in Medicinal Chemistry
While 4-Bromomethylbenzenesulfonamide does not possess direct biological activity itself, it

is a crucial precursor for synthesizing more complex molecules with therapeutic potential.[1] Its

derivatives have been investigated for a range of applications, most notably in the development

of inhibitors for chemokine receptors, such as CXCR4, which are implicated in cancer

progression and immune responses.[1]
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Logical Flow: From Building Block to Therapeutic Application

4-Bromomethylbenzenesulfonamide
(Building Block)

Organic Synthesis
(e.g., Nucleophilic Substitution)

Utilized in

CXCR4 Inhibitor
(Synthesized Derivative)

Leads to

CXCR4 Receptor

Binds to & Blocks

Inhibition of Cellular Processes
(e.g., Cancer Metastasis, Immune Cell Migration)

Modulates
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Proposed Synthesis Workflow

Step 1: Chlorosulfonation

Step 2: Ammonolysis

Step 3: Bromination

Toluene

p-Toluenesulfonyl Chloride

+

Chlorosulfonic Acid

p-Toluenesulfonamide

Ammonia

+

4-Bromomethylbenzenesulfonamide

N-Bromosuccinimide (NBS)
Radical Initiator (e.g., AIBN)

+
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General Experimental Workflow: Purification & Analysis

Crude Synthesized Product

Purification

Recrystallization Column Chromatography

Pure Compound

Structural Analysis

NMR Spectroscopy IR Spectroscopy Mass Spectrometry

Verified Structure & Purity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1282379?utm_src=pdf-body-img
https://www.benchchem.com/product/b1282379?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Buy 4-Bromomethylbenzenesulfonamide | 40724-47-8 [smolecule.com]

2. 4-(Bromomethyl)benzenesulfonamide | C7H8BrNO2S | CID 13154500 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-
Bromomethylbenzenesulfonamide: Chemical Properties and Structure]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1282379#4-
bromomethylbenzenesulfonamide-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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